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Compound of Interest

Compound Name: Lactose octaacetate

Cat. No.: B1353273 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Lactose octaacetate is the fully acetylated derivative of lactose, a disaccharide. It is a white

crystalline powder with a notably bitter taste.[1] In cosmetics, it is a multifunctional ingredient

with existing and potential applications as a denaturant, antimicrobial agent, and biodegradable

surfactant.[2] Its lipophilic nature, resulting from the eight acetyl groups, governs its solubility

and potential interaction with the skin's lipid barrier. This document provides a comprehensive

overview of the current understanding of lactose octaacetate's applications in cosmetic

formulations, along with detailed protocols for its evaluation.

Physicochemical Properties
A summary of the key physicochemical properties of lactose octaacetate is presented in Table

1. It is sparingly soluble in water but shows good solubility in various organic solvents, which is

a key consideration for formulation development.[1]

Table 1: Physicochemical Properties of Lactose Octaacetate
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Property Value Reference

Appearance
White to off-white crystalline

solid
[2]

Molecular Formula C₂₈H₃₈O₁₉ [3]

Molecular Weight 678.59 g/mol [3]

Taste Bitter [1]

Solubility
Soluble in chloroform and

acetone, less soluble in water
[1]

Storage Store at 2-8°C [4]

Applications in Cosmetic Formulations
Denaturing Agent
Due to its intensely bitter taste, lactose octaacetate can be used as a denaturing agent in

alcohol-based cosmetic products, such as perfumes, hairsprays, and hand sanitizers, to deter

accidental ingestion.[2][5] This application is similar to that of other bitter compounds like

sucrose octaacetate.[6]

Antimicrobial and Preservative Booster
Lactose octaacetate has demonstrated antimicrobial properties, showing better efficacy

against fungi than bacteria.[1] This suggests its potential use as part of a preservative system

in cosmetic formulations, possibly reducing the concentration of traditional preservatives.

Biodegradable Surfactant
As a sugar ester, lactose octaacetate is considered a biodegradable surfactant.[2] This

property is advantageous for rinse-off products where environmental impact is a concern. Its

surfactant properties may also contribute to the sensory feel of a product.

Formulation Guidelines
Solubility and Incorporation
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Given its lipophilic nature, lactose octaacetate should be dissolved in the oil phase of an

emulsion or in a suitable solvent during formulation. For oil-in-water emulsions, it can be

incorporated into the heated oil phase before emulsification. In anhydrous or alcohol-based

formulations, it can be dissolved directly in the solvent system.

Example Formulation: Hand Sanitizer Gel
A study by Arabadzhieva et al. (2022) provides a formulation for a hand sanitizer gel containing

lactose octaacetate.[2]

Table 2: Example Formulation of a Hand Sanitizer Gel with Lactose Octaacetate

Ingredient Concentration (%) Function

Hydroxypropyl Cellulose 0.80 Gelling Agent

96% Ethyl Alcohol 70.00 Antiseptic, Solvent

Glycerol 2.00 Humectant

Lactose Octaacetate 0.10 Denaturant, Antimicrobial

Bergamot Essential Oil 0.10 Fragrance

Deionized Water 27.00 Solvent

Experimental Protocols
The following protocols are provided as a guide for researchers to evaluate the efficacy and

safety of lactose octaacetate in cosmetic formulations.

Protocol for Synthesis of Lactose Octaacetate
This protocol is based on the microwave-assisted synthesis method described by Arabadzhieva

et al. (2022).[2]

Materials:

D-(+)-lactose monohydrate
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Acetic anhydride

Anhydrous sodium acetate

95% (v/v) ethanol

Distilled water

Microwave reactor

Procedure:

Mix 10.0 g of D-(+)-lactose monohydrate with 30 cm³ of acetic anhydride and 3.0 g of

anhydrous sodium acetate in a round-bottom flask.

Place the flask in a microwave reactor and irradiate at 700 W for 10 minutes.

Pour the reaction mixture into 200 cm³ of ice-cold distilled water and stir.

Allow the mixture to stand at 4°C for 12 hours to precipitate the lactose octaacetate.

Filter the white solid under vacuum and wash with distilled water.

Purify the product by recrystallization from 95% ethanol.

Dry the purified lactose octaacetate in a vacuum oven to a constant weight.

Visualization of Synthesis Workflow:

Lactose Octaacetate Synthesis
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Click to download full resolution via product page

Figure 1: Workflow for the microwave-assisted synthesis of lactose octaacetate.
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Protocol for Evaluating Antimicrobial Efficacy
(Preservative Challenge Test)
This protocol is based on the principles of the ISO 11930 standard.[2]

Objective: To evaluate the effectiveness of lactose octaacetate as a preservative in a

cosmetic formulation.

Materials:

Cosmetic formulation with and without lactose octaacetate (control).

Cultures of relevant microorganisms (e.g., Staphylococcus aureus, Pseudomonas

aeruginosa, Candida albicans, Aspergillus brasiliensis).

Sterile containers.

Incubator.

Plating media (e.g., Tryptic Soy Agar, Sabouraud Dextrose Agar).

Procedure:

Prepare samples of the cosmetic formulation with varying concentrations of lactose
octaacetate and a control sample without it.

Inoculate each sample with a known concentration of the test microorganisms.

Store the inoculated samples at a specified temperature (e.g., 22.5 ± 2.5°C).

At specified time intervals (e.g., 7, 14, and 28 days), withdraw an aliquot from each sample.

Perform serial dilutions and plate on the appropriate agar medium to determine the number

of viable microorganisms.

Incubate the plates and count the colonies.
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Calculate the log reduction in microbial count at each time point compared to the initial

inoculum.

Visualization of Preservative Efficacy Testing Workflow:

Preservative Challenge Test
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Figure 2: Workflow for the preservative efficacy (challenge) test.

Protocol for In Vitro Skin Irritation Testing
This protocol is based on the OECD Test Guideline 439 using a reconstructed human

epidermis (RhE) model.[1]

Objective: To assess the skin irritation potential of a cosmetic formulation containing lactose
octaacetate.

Materials:

Reconstructed human epidermis (RhE) tissue models.

Assay medium.

Test formulation containing lactose octaacetate.

Positive control (e.g., 5% Sodium Dodecyl Sulfate).

Negative control (e.g., Phosphate-Buffered Saline).

MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide).

Isopropanol.
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Multi-well plate reader.

Procedure:

Pre-incubate the RhE tissues in assay medium.

Apply the test formulation, positive control, and negative control to the surface of the tissues.

Incubate for a specified period (e.g., 60 minutes).

Wash the tissues to remove the test substances.

Transfer the tissues to fresh medium and incubate for a post-exposure period (e.g., 42

hours).

Transfer the tissues to a solution containing MTT and incubate.

Extract the formazan dye from the tissues using isopropanol.

Measure the optical density of the formazan solution using a plate reader.

Calculate the percentage of cell viability relative to the negative control. A reduction in

viability below a certain threshold (e.g., 50%) indicates irritation potential.

Visualization of In Vitro Skin Irritation Testing Workflow:
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In Vitro Skin Irritation Test (RhE Model)
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Figure 3: Workflow for in vitro skin irritation testing using an RhE model.
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Safety and Toxicology
The Cosmetic Ingredient Review (CIR) Expert Panel has concluded that saccharide esters, as

a class of ingredients, are safe for use in cosmetics. However, specific toxicological data for

lactose octaacetate for dermal application is limited. One study reported low cytotoxicity

against three cell lines (MDBK, HEp-2, and MDCK).[1] For a comprehensive safety

assessment, further studies such as a Human Repeat Insult Patch Test (HRIPT) to evaluate

sensitization potential and phototoxicity testing would be beneficial.

Data Gaps and Future Research
While lactose octaacetate shows promise in specific cosmetic applications, further research is

needed to fully characterize its potential. Key areas for future investigation include:

Quantitative efficacy studies: Clinical and in-vitro studies to quantify its effects on skin

hydration, anti-inflammatory, and antioxidant properties.

Comprehensive safety testing: Dermal penetration, skin sensitization (e.g., HRIPT), and

phototoxicity studies.

Broadened formulation guidelines: Studies on its compatibility and stability in a wider range

of cosmetic bases, particularly emulsions.

Mechanism of action: Elucidating the mechanisms behind its antimicrobial and potential skin-

benefiting effects.

Impact on skin microbiome: Investigating its influence on the balance of the skin's natural

microflora.

Conclusion
Lactose octaacetate is a versatile ingredient with established use as a denaturant and

potential as an antimicrobial agent in cosmetic formulations. Its biodegradable nature makes it

an attractive option for environmentally conscious product development. While initial data

suggests a favorable safety profile, further research is required to fully substantiate its efficacy

for a broader range of cosmetic benefits and to complete its dermal safety profile. The

protocols outlined in this document provide a framework for conducting such investigations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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and industry.
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